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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B7769357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

hexanenitrile (also known as capronitrile or 1-cyanopentane), a versatile intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1] The document outlines its key physical

properties, details the experimental methodologies for their determination, and presents a

logical workflow for these characterization processes.

Core Physical Properties of Hexanenitrile
Hexanenitrile is a colorless liquid at room temperature with a faint, sweet odor.[1][2] Its

molecular structure, featuring a six-carbon chain and a polar nitrile group (-C≡N), results in

notable physical characteristics.[2][3] While unable to form hydrogen bonds with itself, the

highly polar nature of the nitrile group leads to strong permanent dipole-dipole attractions

between molecules.[3][4][5] This intermolecular force results in significantly higher boiling

points than nonpolar compounds of similar molecular weight.[3][4][5]

Data Presentation: Boiling and Melting Points
The experimentally determined boiling and melting points of hexanenitrile are summarized

below. Variations in reported values can be attributed to differences in experimental conditions

and sample purity.
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Property Value (°C) Value (K) Source(s)

Melting Point -78.70 194.45 [1]

-80 193.15 [6][7][8][9][10][11]

-80.3 192.85 [12]

Boiling Point 152.00 425.15 [1]

(Atmospheric

Pressure)
161-164 434.15 - 437.15 [6][7][10][11]

162 435.15 [9]

Boiling Point 75 348.15 [12]

(Reduced Pressure) (at 25 mmHg)

Experimental Protocols
Accurate determination of melting and boiling points is crucial for verifying the identity and

purity of a substance. The following sections detail standard laboratory protocols for these

measurements.

Melting Point Determination (Capillary Method)
The melting point is recorded as a range of temperatures from the appearance of the first liquid

droplet to the complete liquefaction of the solid sample. A narrow melting range (typically 0.5-

1.0°C) is indicative of a pure compound.[13] Impurities tend to lower the melting point and

broaden the melting range.[13][14] Since hexanenitrile's melting point is very low, this

procedure requires a cryostat or a specialized low-temperature melting point apparatus.

Methodology:

Sample Preparation: A small amount of solidified hexanenitrile is finely powdered. The open

end of a glass capillary tube is jabbed into the powder to collect a sample.[15]

Packing: The capillary tube is inverted and tapped gently to cause the solid to fall to the

closed end. To ensure dense packing, the tube can be dropped through a longer glass tube
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onto a hard surface.[15] The packed sample height should be 2-3 mm.[15]

Measurement: The packed capillary tube is placed in a melting point apparatus (e.g., a Mel-

Temp or Thiele tube) equipped with a suitable low-temperature thermometer or probe.[13]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point.[15]

Data Recording: The heating rate is then slowed to 1-2°C per minute to allow for thermal

equilibrium.[13] The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal disappears is

recorded as the end of the range.

Boiling Point Determination (Distillation & Thiele Tube
Methods)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology 1: Simple Distillation This method is suitable for determining the boiling point of a

pure liquid and is also a purification technique.[16]

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottomed flask,

a distillation head, a condenser, and a receiving flask. At least 5 mL of hexanenitrile is

placed in the distilling flask along with boiling chips or a magnetic stir bar.[17]

Thermometer Placement: The thermometer is positioned in the distillation head so that the

top of the thermometer bulb is level with the bottom of the side-arm leading to the condenser.

This ensures the temperature of the vapor condensing into the receiver is accurately

measured.

Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and flows into the condenser.

Data Recording: The temperature is recorded when it stabilizes, which occurs as the bulk of

the material distills. This stable temperature is the boiling point.[17] The atmospheric

pressure should also be recorded.
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Methodology 2: Thiele Tube Method This micro-method is effective for determining the boiling

point of small sample volumes (less than 0.5 mL).[17]

Apparatus Setup: A small test tube containing 0.3-0.5 mL of hexanenitrile is attached to a

thermometer. A capillary tube, sealed at one end, is placed into the test tube with its open

end down.[17]

Heating: The assembly is placed in a Thiele tube containing heating oil, ensuring the sample

is positioned for even heating.[17] The side arm of the Thiele tube is heated gently.

Observation: As the temperature rises, the air trapped in the capillary tube will bubble out.

When the boiling point is reached, a continuous and rapid stream of bubbles will emerge

from the capillary tip.[17]

Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

drawn back into the capillary tube.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical substance like hexanenitrile.

Caption: Workflow for determining the melting and boiling points of hexanenitrile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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